Cas no 326899-08-5 (N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide)

N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide structure
326899-08-5 structure
Product Name:N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide
CAS No:326899-08-5
MF:C10H13NO2S
MW:211.28072142601
CID:3053719
PubChem ID:531922
Update Time:2025-04-21

N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide
    • STK099069
    • BIM-0019053.P001
    • ZVEOKBMFOXDDJU-UHFFFAOYSA-N
    • AKOS000670897
    • SMR000103312
    • AG-690/12886729
    • CHEMBL1411893
    • MLS000106343
    • Oprea1_406138
    • 5350-63-0
    • CCG-7006
    • DTXSID20968239
    • Cambridge id 5350630
    • N-[(oxolan-2-yl)methyl]thiophene-2-carboxamide
    • N-(tetrahydrofuran-2-ylmethyl)thiophene-2-carboxamide
    • AB00082200-01
    • Thiophene-2-carboxamide, N-tetrahydrofurfuryl-
    • N-(oxolan-2-ylmethyl)thiophene-2-carboxamide
    • 326899-08-5
    • Z31490566
    • AKOS017262415
    • HMS2442B05
    • Oprea1_731704
    • CBMicro_019101
    • Inchi: 1S/C10H13NO2S/c12-10(9-4-2-6-14-9)11-7-8-3-1-5-13-8/h2,4,6,8H,1,3,5,7H2,(H,11,12)
    • InChI Key: ZVEOKBMFOXDDJU-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(NCC1CCCO1)=O

Computed Properties

  • Exact Mass: 211.06669983Da
  • Monoisotopic Mass: 211.06669983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66.6Ų
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